![molecular formula C18H18N2O2 B5718424 3-phenyl-N-[4-(propionylamino)phenyl]acrylamide](/img/structure/B5718424.png)
3-phenyl-N-[4-(propionylamino)phenyl]acrylamide
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Overview
Description
3-phenyl-N-[4-(propionylamino)phenyl]acrylamide, also known as PPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PPAA is a synthetic compound that belongs to the class of acrylamides and is used in various scientific research applications.
Mechanism of Action
The mechanism of action of 3-phenyl-N-[4-(propionylamino)phenyl]acrylamide is not well understood. However, it is believed that this compound exerts its inhibitory activity by binding to the active site of target enzymes, thereby preventing the substrate from binding to the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the activity of various enzymes, including cholinesterases, proteases, and kinases. This compound has also been shown to exhibit anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
3-phenyl-N-[4-(propionylamino)phenyl]acrylamide has several advantages in lab experiments, including its potent inhibitory activity against various enzymes, its synthetic accessibility, and its ability to be easily modified. However, this compound has some limitations, including its potential toxicity and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for 3-phenyl-N-[4-(propionylamino)phenyl]acrylamide research. One potential future direction is the development of this compound-based inhibitors for various enzymes, including kinases and proteases. Another potential future direction is the development of this compound-based materials, including polymers and nanoparticles, for various applications, including drug delivery and imaging. Additionally, further studies are needed to investigate the potential toxicity and safety of this compound in various applications.
Synthesis Methods
The synthesis of 3-phenyl-N-[4-(propionylamino)phenyl]acrylamide involves the reaction between 4-aminobenzophenone and propionyl chloride in the presence of triethylamine. The resulting product is then reacted with acryloyl chloride to obtain this compound. The synthesis of this compound is a multi-step process that requires careful optimization of reaction conditions to obtain a high yield of the final product.
Scientific Research Applications
3-phenyl-N-[4-(propionylamino)phenyl]acrylamide has been extensively used in various scientific research applications, including drug discovery, material science, and chemical biology. This compound has been shown to exhibit potent inhibitory activity against various enzymes, including cholinesterases, proteases, and kinases. This compound has also been used as a building block in the synthesis of various materials, including polymers and nanoparticles.
properties
IUPAC Name |
(E)-3-phenyl-N-[4-(propanoylamino)phenyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c1-2-17(21)19-15-9-11-16(12-10-15)20-18(22)13-8-14-6-4-3-5-7-14/h3-13H,2H2,1H3,(H,19,21)(H,20,22)/b13-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVQWGPYRAGKHFV-MDWZMJQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)C=CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(=O)NC1=CC=C(C=C1)NC(=O)/C=C/C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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